Cas no 1165932-01-3 (1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine)

• Product Name: 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine
• CAS No: 1165932-01-3
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 6088798
• PubChem ID: 105436922
• Update Time: 2025-10-30

1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine
• 1-[2-(4-Fluorophenyl)ethenyl]cyclopropanamine

• Inchi： 1S/C11H12FN/c12-10-3-1-9(2-4-10)5-6-11(13)7-8-11/h1-6H,7-8,13H2
• InChI Key： DRFFSMSJQPSAOK-UHFFFAOYSA-N
• SMILES： C1(C=CC2=CC=C(F)C=C2)(N)CC1

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 253.4±23.0 °C(Predicted)
• pka: 7.79±0.20(Predicted)

Additional information on 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine (CAS No. 1165932-01-3)

1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine (CAS No. 1165932-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring linked to a fluorinated phenyl group via an ethenyl bridge, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine structure combines the stability of the cyclopropane ring with the electronic effects of the 4-fluorophenyl group, which can enhance binding affinity to biological targets. This has led to its exploration in the development of central nervous system (CNS) agents and antimicrobial compounds, aligning with current trends in addressing antibiotic resistance and neurological disorders. Its CAS No. 1165932-01-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global chemical databases.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine, driven by the push for greener chemistry. Innovations such as catalytic C-H activation and flow chemistry have been applied to optimize its production, reducing waste and energy consumption. These advancements resonate with industry demands for eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's role in structure-activity relationship (SAR) studies. By modifying the cyclopropan-1-amine moiety or the fluorophenyl substituent, researchers aim to fine-tune pharmacological properties. This aligns with popular queries about drug design optimization and molecular docking, highlighting its relevance in computational chemistry and AI-driven drug discovery.

From a commercial perspective, 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine (CAS No. 1165932-01-3) is often discussed in the context of patented intermediates and custom synthesis services. Companies specializing in high-value chemical building blocks frequently list this compound to cater to pharmaceutical R&D teams. Its inclusion in compound libraries for high-throughput screening further underscores its utility in early-stage drug development.

Safety and handling protocols for 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, its handling guidelines are often queried by laboratory personnel, reflecting broader concerns about chemical safety in research.

In summary, 1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine (CAS No. 1165932-01-3) represents a versatile and scientifically significant compound. Its applications span medicinal chemistry, agrochemical innovation, and green synthesis, making it a focal point for both academic and industrial research. As the demand for fluorinated bioactive molecules grows, this compound is poised to remain a key player in cutting-edge chemical development.